Cas no 87481-13-8 (1(3H)-Isobenzofuranone, 3-phenyl-, (3S)-)

• Product Name: 1(3H)-Isobenzofuranone, 3-phenyl-, (3S)-
• CAS No: 87481-13-8
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• CID: 655919
• PubChem ID: 725855
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone, 3-phenyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-phenyl-, (3S)-
• (S)-3-Phenylisobenzofuran-1(3H)-one
• 87481-13-8
• 3 - Phenylphthalide

• Inchi： 1S/C14H10O2/c15-14-12-9-5-4-8-11(12)13(16-14)10-6-2-1-3-7-10/h1-9,13H/t13-/m0/s1
• InChI Key： SQFMIHCARVMICF-ZDUSSCGKSA-N
• SMILES： O1C(C2C=CC=CC=2[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 210.068079557g/mol
• Monoisotopic Mass: 210.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų